Cas no 106-02-5 (ω-Pentadecalactone)

• Product Name: ω-Pentadecalactone
• CAS No: 106-02-5
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• MDL: MFCD00039667
• CID: 35357
• PubChem ID: 235414
• Update Time: 2025-06-13

ω-Pentadecalactone Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadecan-2-one
• Pentadecanolide
• omega-pentadecalactone
• Pentadecanolactone
• Cyclopentadecanolide~15-Hydroxypentadecanoic acid lactone~omega-Pentadecalactone
• w-Pentadecalactone
• 15-Hydroxypentadecanoic acid lactone
• 15-Pentadecanolactone
• Oxacyclohexade
• Cyclopentadecanolide
• 15-Pentadecanolide
• 1-OXA-2-CYCLOHEXADECANONE
• Cyclopentadecanolide or Oxacyclohexadecan-2-one
• PENTALIDE
• FEMA 2840
• exaltolid
• Exaltolide
• Thibetolide
• exalltolide
• Muskolactone
• Muskalactone
• Pentalide(R)
• Exaltolide(R)
• PENTADECALACTONE
• 2-Pentadecalone
• 1,15-Pentadecanolide
• 1-oxacyclohexadecan-2-one
• Cyclopentadecanolactone
• 15-Hydroxypentadecanoic acid, lactone
• O
• ω-Pentadecalactone

• MDL： MFCD00039667
• Inchi： 1S/C15H28O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h1-14H2
• InChI Key： FKUPPRZPSYCDRS-UHFFFAOYSA-N
• SMILES： O=C1OCCCCCCCCCCCCCC1
• BRN： 143710

Computed Properties

• Exact Mass: 240.20900
• Monoisotopic Mass: 240.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Low melting point crystals.
• Density: 0.918 g/mL at 25 °C(lit.)
• Melting Point: 34-36 °C
  34-38 °C (lit.)
• Boiling Point: 137 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.4700
• Water Partition Coefficient: Soluble in alcohol, dipropylene glycol. Insoluble in water.
• PSA: 26.30000
• LogP: 4.61450
• Merck: 3910
• FEMA: 2840
• Solubility: Dissolve in 6 volumes of 80% ethanol or the same volume of 90% ethanol.

ω-Pentadecalactone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• RTECS：RN9775000
• TSCA：Yes
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials
• Natural Products and Extracts Flavors and Fragrances

Additional information on ω-Pentadecalactone

Recent Advances in ω-Pentadecalactone (106-02-5) Research: Applications and Innovations in Chemical Biology and Medicine

ω-Pentadecalactone (CAS: 106-02-5), a macrocyclic lactone, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its 15-membered ring structure, exhibits unique physicochemical properties that make it valuable in drug delivery, fragrance formulation, and biodegradable polymer synthesis. Recent studies have explored its potential as a building block for novel therapeutics and sustainable materials, positioning it as a compound of interest for interdisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated ω-Pentadecalactone's efficacy as a prodrug carrier for targeted cancer therapy. Researchers conjugated the lactone with doxorubicin, creating a pH-sensitive delivery system that showed enhanced tumor specificity and reduced systemic toxicity in murine models. The study reported a 40% increase in drug accumulation at tumor sites compared to conventional delivery methods, highlighting ω-Pentadecalactone's potential in oncology applications.

In the field of biomaterials, ω-Pentadecalactone has emerged as a promising monomer for biodegradable polymers. A Nature Materials publication (2024) detailed the development of ω-Pentadecalactone-based polyesters with tunable degradation rates and mechanical properties. These materials demonstrated excellent biocompatibility in in vivo studies, suggesting potential applications in medical implants and tissue engineering scaffolds. The research team achieved controlled polymerization using enzymatic catalysis, marking an advancement in sustainable polymer synthesis techniques.

Recent pharmacological investigations have revealed ω-Pentadecalactone's unexpected biological activity. A 2024 Cell Chemical Biology report identified its role as a modulator of TRPV1 ion channels, showing analgesic effects in neuropathic pain models. This discovery opens new avenues for developing non-opioid pain management therapies. Structure-activity relationship studies identified the lactone ring and alkyl chain length as critical for this biological activity, providing insights for future drug design.

The fragrance industry has also seen innovations with ω-Pentadecalactone. A 2023 study in Flavour and Fragrance Journal reported the development of novel musk-like compounds derived from ω-Pentadecalactone through biocatalytic modification. These derivatives showed improved stability and scent profiles compared to traditional musk compounds, addressing growing concerns about synthetic musks in personal care products.

Manufacturing advancements have improved ω-Pentadecalactone production efficiency. A 2024 Green Chemistry publication described a continuous flow synthesis method that reduced energy consumption by 60% compared to batch processes. This technological innovation addresses scalability challenges while maintaining high purity standards required for pharmaceutical applications.

Future research directions for ω-Pentadecalactone include exploring its potential in combination therapies, further optimizing its polymer properties for medical devices, and investigating its recently discovered biological activities. The compound's versatility continues to inspire innovative applications across chemical biology and medicine, making it a focal point for interdisciplinary research collaborations.